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Compound of Interest

Compound Name:
Benzyltrimethylammonium

dichloroiodate

Cat. No.: B130456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of

Benzyltrimethylammonium Dichloroiodate, a compound of interest in various chemical and

pharmaceutical applications.

Molecular Weight and Composition
Benzyltrimethylammonium dichloroiodate is a quaternary ammonium salt.[1] Its molecular

formula is C10H16Cl2IN.[2][3] The molecular weight of this compound is 348.05 g/mol .[3][4][5]

The elemental composition and contribution to the overall molecular weight are detailed in the

table below.
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Element Symbol
Atomic Mass (
g/mol )

Count
Total Mass (
g/mol )

Carbon C 12.01 10 120.10

Hydrogen H 1.008 16 16.128

Chlorine Cl 35.45 2 70.90

Iodine I 126.90 1 126.90

Nitrogen N 14.01 1 14.01

Total 348.038

Note: The slight difference between the calculated total mass and the reported molecular

weight of 348.05 g/mol is due to rounding of atomic masses.

Experimental Protocols and Visualization
The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the atomic masses of its constituent elements. As such, detailed

experimental protocols for its determination are not typically presented in the same manner as

for biological or chemical processes.

Similarly, signaling pathways and experimental workflows are not applicable to the description

of a single, well-defined chemical compound like Benzyltrimethylammonium Dichloroiodate.

These visualizations are used to represent complex biological or chemical interactions, which

are not relevant to the intrinsic property of molecular weight.

Therefore, the creation of Graphviz diagrams for signaling pathways, experimental workflows,

or logical relationships is not pertinent to the scope of this technical guide on the molecular

weight of Benzyltrimethylammonium Dichloroiodate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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